Cas no 80480-24-6 (5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane)

• Product Name: 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane
• CAS No: 80480-24-6
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 723057
• Update Time: 2026-04-29

5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-methyl-2-(1-methylbutyl)-5-propyl-
• 5-methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane
• 5-methyl-2-pentan-2-yl-5-propyl-1,3-dioxane
• m-Dioxane,5-methyl-2-(1-methylbutyl)-5-propyl- (6CI)
• 5-Methyl-5-propyl-2-(1-methylbutyl)-1,3-dioxane
• Troenan
• 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane

• Inchi： 1S/C13H26O2/c1-5-7-11(3)12-14-9-13(4,8-6-2)10-15-12/h11-12H,5-10H2,1-4H3

Additional information on 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane

Introduction to 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane (CAS No. 80480-24-6)

5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane, with the CAS number 80480-24-6, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxane ring and multiple alkyl substituents. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The structure of 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane consists of a six-membered dioxane ring with three substituents: a methyl group, a 1-methylbutyl group, and a propyl group. The presence of these substituents influences the compound's reactivity and stability, making it suitable for a wide range of applications. The dioxane ring is known for its ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and coordination chemistry.

In recent years, research on 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane has focused on its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of new pharmaceuticals. The compound's structural complexity and functional group diversity allow for the creation of molecules with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties, making them potential candidates for drug development.

The synthesis of 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the formation of the dioxane ring through intramolecular cyclization reactions and subsequent functionalization of the substituents. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound. These methods often utilize catalysts derived from renewable resources and minimize the generation of hazardous byproducts.

The physical properties of 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane are also noteworthy. It is a colorless liquid with a boiling point around 200°C and a molecular weight of approximately 206 g/mol. The compound's solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle in laboratory settings. Its low toxicity and environmental impact further enhance its appeal as an industrial reagent.

In the context of pharmaceutical research, 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The unique structure of this compound allows for the attachment of various pharmacophores, which can be released under specific physiological conditions to exert their therapeutic effects. This approach has shown promise in improving drug delivery and reducing side effects.

Beyond its applications in pharmaceuticals, 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane has also found use in other areas such as material science and polymer chemistry. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metallopolymers, which have applications in catalysis and electronic materials. Additionally, the compound's structural flexibility allows for the design of novel polymers with tunable properties.

In conclusion, 5-Methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane (CAS No. 80480-24-6) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and utilization of complex organic molecules.